Cas no 1805262-60-5 (3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1805262-60-5
• MF: C₇H₂ClF₆N
• MW: 249.540901660919
• CID: 4869019
• Update Time: 2025-10-28

3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF6N/c8-4-2(6(10)11)1-3(9)15-5(4)7(12,13)14/h1,6H
• InChI Key： YEUJRMKWXMCOPZ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine

Introduction to 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1805262-60-5)

3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine, identified by the CAS number 1805262-60-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural motifs—including chloro, difluoromethyl, fluoro, and trifluoromethyl substituents—exhibits a high degree of chemical complexity that makes it a promising candidate for various synthetic applications.

The pyridine core of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine is a well-established scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The presence of multiple fluorine atoms introduces electron-withdrawing and lipophilic properties, which can modulate the pharmacokinetic and pharmacodynamic profiles of derivatives. Specifically, the difluoromethyl group enhances metabolic stability, while the trifluoromethyl group improves binding affinity to enzymes and receptors.

In recent years, fluorinated pyridines have been extensively studied for their role in drug discovery due to their ability to enhance bioavailability and resistance to enzymatic degradation. For instance, compounds containing difluoromethyl or trifluoromethyl groups have shown promise in inhibiting kinases and other therapeutic targets. The chloro substituent further increases the reactivity of this molecule, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are prevalent in modern pharmaceuticals.

Current research highlights the utility of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine in developing novel antiviral and anticancer agents. The structural features of this compound make it an attractive building block for designing molecules that can disrupt viral replication or inhibit tumor growth. For example, fluorinated pyridines have been incorporated into protease inhibitors used against HIV and hepatitis C viruses. Additionally, derivatives of this scaffold have demonstrated efficacy against various cancer cell lines by targeting specific signaling pathways.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling and metal-halogen exchange reactions, are often employed to achieve high yields and purity. The introduction of fluorine atoms, particularly in positions 4 and 6 relative to the nitrogen atom, demands specialized reagents and techniques due to their high electronegativity and reactivity.

The agrochemical sector has also explored the potential of fluorinated pyridines like 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine as intermediates for developing pesticides and herbicides. The lipophilic nature of fluorinated compounds enhances their absorption by plant tissues, leading to improved efficacy. Furthermore, the stability conferred by fluorine atoms ensures prolonged activity in environmental conditions. Recent studies have shown that derivatives of this compound exhibit herbicidal properties by inhibiting key enzymes involved in plant growth regulation.

From a computational chemistry perspective, the electronic properties of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine have been thoroughly analyzed using density functional theory (DFT). These studies reveal that the presence of multiple fluorine atoms significantly alters the electron density distribution across the molecule, influencing its reactivity and binding interactions. Such insights are crucial for rational drug design, as they guide the optimization of substituent patterns to achieve desired biological activity.

The industrial-scale production of 3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine presents challenges due to the sensitivity of fluorinated intermediates. Process chemists must employ inert atmospheres and carefully controlled temperatures to prevent degradation. Despite these challenges, continuous advancements in synthetic chemistry have enabled more efficient and sustainable production methods. For instance, flow chemistry techniques have been adapted for fluorinated pyridines, improving scalability while reducing waste generation.

In conclusion,3-Chloro-4-(difluoromethyl)-6-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1805262-60-5) represents a versatile scaffold with broad applications in pharmaceuticals and agrochemicals. Its unique structural features—comprising chloro,difluoromethyl, fluoro,and trifluoromethyl groups—make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play an increasingly significant role in drug discovery efforts worldwide.